2-((1-((2-Fluorobenzyl)sulfonyl)piperidin-3-yl)oxy)pyrazine
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Description
2-((1-((2-Fluorobenzyl)sulfonyl)piperidin-3-yl)oxy)pyrazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in pharmaceuticals. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
Heterocyclic Compound Synthesis
Research has shown that fluoro-substituted benzo[b]pyran compounds, which share a structural resemblance or synthetic pathway with the specified compound, have been explored for their anticancer activities. These compounds, upon undergoing various chemical reactions, yield pyrazine derivatives that exhibit potent anticancer properties against lung, breast, and CNS cancer cell lines at low concentrations (Hammam et al., 2005).
Antimicrobial Activity
Derivatives containing the sulfonyl moiety, prepared using related synthetic methods, have been reported to possess significant antimicrobial activities. Novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives, for instance, have been synthesized and evaluated for their antimicrobial properties, with some showing considerable efficacy (Ammar et al., 2004).
Antitumor Applications
Sulfonamide derivatives, which can be synthesized through pathways involving similar sulfonyl and piperidine components, have been designed and synthesized as antitumor agents. These compounds, by incorporating 5-fluorouracil and nitrogen mustard, aim to achieve potent antitumor effects with low toxicity. The research indicated that such compounds could exhibit high antitumor activity and low toxicity, making them promising candidates for cancer treatment (Huang et al., 2001).
Development of Anti-inflammatory Agents
Research into the synthesis of novel heterocyclic compounds containing sulfonamido moieties has also been conducted, aiming at developing new antibacterial agents. These efforts have led to the creation of compounds with high antibacterial activity against various pathogenic strains, demonstrating the versatility of sulfonamide-based structures in medicinal chemistry (Azab et al., 2013).
properties
IUPAC Name |
2-[1-[(2-fluorophenyl)methylsulfonyl]piperidin-3-yl]oxypyrazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN3O3S/c17-15-6-2-1-4-13(15)12-24(21,22)20-9-3-5-14(11-20)23-16-10-18-7-8-19-16/h1-2,4,6-8,10,14H,3,5,9,11-12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKKIUKNKADIVQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)CC2=CC=CC=C2F)OC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-((2-Fluorobenzyl)sulfonyl)piperidin-3-yl)oxy)pyrazine |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.